Cas no 928631-40-7 (tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate)
tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((5-(hydroxymethyl)-1H-imidazol-2-yl)methyl)carbamate
- EN300-252732
- tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate
- SCHEMBL4907435
- 928631-40-7
- tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate
-
- MDL: MFCD26518400
- Inchi: 1S/C10H17N3O3/c1-10(2,3)16-9(15)12-5-8-11-4-7(6-14)13-8/h4,14H,5-6H2,1-3H3,(H,11,13)(H,12,15)
- InChI Key: UUUUYNXOPPHTMX-UHFFFAOYSA-N
- SMILES: O(C(NCC1=NC=C(CO)N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 227.12699141g/mol
- Monoisotopic Mass: 227.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 87.2Ų
tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-252732-0.05g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 0.05g |
$888.0 | 2024-06-19 | |
| Enamine | EN300-252732-0.1g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 0.1g |
$930.0 | 2024-06-19 | |
| Enamine | EN300-252732-0.25g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 0.25g |
$972.0 | 2024-06-19 | |
| Enamine | EN300-252732-0.5g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 0.5g |
$1014.0 | 2024-06-19 | |
| Enamine | EN300-252732-1.0g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 1.0g |
$1057.0 | 2024-06-19 | |
| Enamine | EN300-252732-2.5g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 2.5g |
$2071.0 | 2024-06-19 | |
| Enamine | EN300-252732-5.0g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 5.0g |
$3065.0 | 2024-06-19 | |
| Enamine | EN300-252732-10.0g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 10.0g |
$4545.0 | 2024-06-19 | |
| Enamine | EN300-252732-1g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 1g |
$1057.0 | 2023-11-13 | |
| Enamine | EN300-252732-5g |
tert-butyl N-{[4-(hydroxymethyl)-1H-imidazol-2-yl]methyl}carbamate |
928631-40-7 | 95% | 5g |
$3065.0 | 2023-11-13 |
tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate
Introduction to Tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate (CAS No. 928631-40-7)
Tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 928631-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural framework of this molecule incorporates a tert-butyl group, a well-known protective group in organic synthesis, and a 4-(hydroxymethyl)-1H-imidazol-2-ylmethyl moiety, which introduces unique chemical properties that make it particularly valuable in the design of bioactive molecules.
The tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate structure is characterized by its ability to participate in various chemical transformations, making it a useful intermediate in the synthesis of more complex pharmacophores. The imidazole ring within the molecule is a key feature, as imidazole derivatives are frequently encountered in natural products and have demonstrated significant biological activity. For instance, imidazole-based compounds have been explored for their potential roles in enzyme inhibition, receptor binding, and as scaffolds for drug discovery.
In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic properties. Carbamates are known for their ability to form stable amide bonds, which are essential for drug-protein interactions. The 4-(hydroxymethyl) group in this compound adds an additional layer of functionality, allowing for further derivatization and customization. This feature is particularly advantageous when designing molecules that require specific interactions with biological targets, such as enzymes or receptors.
One of the most compelling aspects of tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate is its potential application in the development of therapeutic agents. The combination of the tert-butyl group and the imidazole moiety suggests that this compound may exhibit inhibitory activity against certain enzymes or receptors. For example, imidazole derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The presence of a hydroxymethyl group further enhances its versatility, enabling the formation of ether or ester linkages that could be exploited in drug design.
Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Virtual screening techniques have been employed to identify potential hits from large libraries of molecules like tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate that may interact with specific biological targets. These studies often rely on high-throughput docking simulations to predict binding affinities and interactions between the compound and proteins or nucleic acids relevant to disease pathways.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl carbamate functionality typically involves reactions with phosgene or its equivalents under controlled conditions, followed by functionalization at the hydroxymethyl group. The subsequent attachment of the imidazole ring is achieved through nucleophilic substitution or condensation reactions, depending on the synthetic strategy employed.
In terms of pharmaceutical applications, carbamates derived from imidazole have shown promise in treating various conditions by modulating enzyme activity or receptor signaling. For instance, some imidazole-based carbamates have been investigated for their potential as kinase inhibitors or as modulators of ion channels. The structural features of tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate make it a candidate for further exploration in these areas.
The stability and solubility profile of this compound are also important considerations in drug development. Carbamates can exhibit varying degrees of hydrolysis depending on environmental conditions, which may affect their shelf life and bioavailability. However, modifications such as the incorporation of a tert-butyl group can enhance stability against hydrolysis, making it more suitable for formulation into pharmaceutical products.
As research continues to uncover new biological targets and mechanisms underlying diseases, compounds like tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate will play an increasingly important role in drug discovery efforts. Their unique structural features provide a foundation for designing molecules with tailored biological activities, making them valuable tools for both academic research and industrial applications.
The future prospects for this compound are promising, with ongoing studies focusing on optimizing its synthetic pathways and exploring its potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical candidates. By leveraging advances in chemical biology and medicinal chemistry, researchers hope to harness the full potential of this class of compounds.
928631-40-7 (tert-butyl N-{4-(hydroxymethyl)-1H-imidazol-2-ylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)